Cas no 2411178-83-9 (rac-N-[(1R,2R)-2-hydroxycycloheptyl]-4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxamide)

• Product Name: rac-N-[(1R,2R)-2-hydroxycycloheptyl]-4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxamide
• CAS No: 2411178-83-9
• MF: C₂₂H₃₀N₂O₃
• MW: 370.485206127167
• CID: 6415884
• PubChem ID: 165768039
• Update Time: 2025-06-08

rac-N-[(1R,2R)-2-hydroxycycloheptyl]-4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2411178-83-9
• rac-N-[(1R,2R)-2-hydroxycycloheptyl]-4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxamide
• Z3056913574
• EN300-26585547

• Inchi： 1S/C22H30N2O3/c1-2-20(26)24-15-13-22(14-16-24,17-9-5-3-6-10-17)21(27)23-18-11-7-4-8-12-19(18)25/h2-3,5-6,9-10,18-19,25H,1,4,7-8,11-16H2,(H,23,27)/t18-,19-/m1/s1
• InChI Key： IVIQOHDQDJOOJJ-RTBURBONSA-N
• SMILES： O[C@@H]1CCCCC[C@H]1NC(C1(C2C=CC=CC=2)CCN(C(C=C)=O)CC1)=O

Computed Properties

• Exact Mass: 370.22564282g/mol
• Monoisotopic Mass: 370.22564282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 69.6Ų

Additional information on rac-N-[(1R,2R)-2-hydroxycycloheptyl]-4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxamide

rac-N-[(1R,2R)-2-hydroxycycloheptyl]-4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxamide (CAS No. 2411178-83-9): An Overview of a Promising Compound in Medicinal Chemistry

rac-N-[(1R,2R)-2-hydroxycycloheptyl]-4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxamide (CAS No. 2411178-83-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of piperidine derivatives and features a unique structural arrangement that includes a cycloheptyl ring, a phenyl group, and an acryloyl moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a subject of interest for researchers and pharmaceutical companies alike.

The cycloheptyl ring in the structure of rac-N-[(1R,2R)-2-hydroxycycloheptyl]-4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxamide is particularly noteworthy. Cycloheptanes are known for their ability to modulate protein-protein interactions and influence the conformational flexibility of molecules. This property can be advantageous in drug design, as it allows for the fine-tuning of binding affinities and selectivities. Recent studies have shown that cycloheptanes can enhance the pharmacological activity of compounds by stabilizing specific conformations that are crucial for receptor binding.

The phenyl group in the compound's structure is another key feature. Phenyl rings are common in many bioactive molecules and are known to contribute to the hydrophobic character of the compound. This hydrophobicity can influence the compound's ability to cross biological membranes and interact with target proteins. Additionally, the presence of a phenyl group can enhance the lipophilicity of the molecule, which is often beneficial for improving its bioavailability and cellular uptake.

The acryloyl moiety (prop-2-enoyl) is a functional group that has been extensively studied for its reactivity and potential in forming covalent bonds with target proteins. Acrylamides have been used in various drug discovery efforts due to their ability to form irreversible or reversible covalent bonds with cysteine residues on proteins. This property can be leveraged to develop highly selective inhibitors or activators of specific protein targets. In the context of rac-N-[(1R,2R)-2-hydroxycycloheptyl]-4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxamide, the acryloyl group may play a crucial role in modulating its biological activity by forming covalent interactions with key residues on target proteins.

The hydroxy group on the cycloheptyl ring is another important functional group in this compound. Hydroxy groups can participate in hydrogen bonding interactions, which are essential for stabilizing molecular complexes and enhancing binding affinities. The presence of a hydroxy group can also influence the solubility and stability of the compound, which are critical factors in drug development. Recent research has highlighted the importance of hydroxy groups in improving the pharmacokinetic properties of molecules, such as their absorption, distribution, metabolism, and excretion (ADME) profiles.

In terms of its potential therapeutic applications, rac-N-[(1R,2R)-2-hydroxycycloheptyl]-4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxamide has shown promise in several areas. One area of particular interest is its potential as an inhibitor of protein kinases, which are enzymes involved in various cellular processes such as cell growth, division, and apoptosis. Protein kinases are well-established targets for cancer therapy, and compounds that can selectively inhibit these enzymes have significant therapeutic potential. Studies have demonstrated that this compound exhibits potent inhibitory activity against specific kinases, suggesting its potential as a lead molecule for further development.

Another area where rac-N-[(1R,2R)-2-hydroxycycloheptyl]-4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxamide shows promise is in neurodegenerative diseases. The compound's ability to modulate protein-protein interactions and influence cellular signaling pathways may make it useful for treating conditions such as Alzheimer's disease and Parkinson's disease. Recent research has focused on understanding the molecular mechanisms underlying these diseases and identifying compounds that can interfere with pathogenic processes. The unique structural features of this compound make it an attractive candidate for further investigation in this context.

The development of new drugs often involves extensive preclinical studies to evaluate their safety and efficacy before they can advance to clinical trials. In preclinical studies, rac-N-[(1R,2R)-2-hydroxycycloheptyl]-4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxamide has demonstrated favorable pharmacological properties, including good solubility, stability, and bioavailability. These properties are essential for ensuring that the compound can be effectively delivered to its target site and exert its intended therapeutic effects.

Clinical trials are a critical step in drug development and provide valuable insights into the safety and efficacy of new compounds in human subjects. While clinical data on rac-N-[(1R,2R)-2-hydroxycycloheptyl]-4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxamide is still limited, early results from preclinical studies suggest that it has potential as a therapeutic agent for various diseases. Ongoing research aims to further elucidate its mechanism of action and optimize its pharmacological properties for clinical use.

In conclusion, rac-N-[(1R,2R)-2-hydroxycycloheptyl]-4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxamide (CAS No. 2411178-83-9) is a promising compound with unique structural features that make it an attractive candidate for drug development. Its potential applications in cancer therapy and neurodegenerative diseases highlight its significance in medicinal chemistry research. As ongoing studies continue to uncover more about this compound's properties and mechanisms of action, it holds great promise for advancing our understanding and treatment of various diseases.